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Compound of Interest

Compound Name: 8-(1,1-Dimethylallyl)genistein

Cat. No.: B1253078

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 8-(1,1-
Dimethylallyl)genistein. The following disposal procedures are based on the available safety
data for the parent compound, genistein. Given the structural similarities, the handling and
disposal protocols are expected to be comparable. However, it is imperative to consult with
your institution's environmental health and safety (EHS) department for final guidance.

This guide provides essential safety and logistical information for the proper disposal of 8-(1,1-
Dimethylallyl)genistein, ensuring the safety of laboratory personnel and minimizing
environmental impact. The procedural steps outlined below are designed for researchers,
scientists, and drug development professionals.

Key Safety and Handling Information

8-(1,1-Dimethylallyl)genistein, similar to its parent compound genistein, should be handled
with care. It is classified as harmful if swallowed and can cause skin and serious eye irritation.
[1] Furthermore, it is considered very toxic to aquatic life with long-lasting effects, making it
crucial to prevent its release into the environment.[1]

Personal Protective Equipment (PPE)

When handling 8-(1,1-Dimethylallyl)genistein for disposal, the following personal protective
equipment should be worn:
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PPE Category

Specific Recommendations

Hand Protection

Wear chemical-impermeable gloves that have

been inspected prior to use.

Eye/Face Protection

Use tightly fitting safety goggles.

Skin and Body Protection

Wear appropriate protective clothing to prevent

skin exposure.

Respiratory Protection

In case of insufficient ventilation or dust

formation, wear a suitable respirator.

Quantitative Data and Physical Properties

The following table summarizes key quantitative and physical data for genistein, which are

relevant for its safe handling and disposal.

Property

Value

Molecular Formula

C15H100s (for Genistein)

Molecular Weight 270.24 g/mol (for Genistein)
Appearance Crystalline solid

- Practically insoluble in water. Soluble in organic
Solubility

solvents such as DMSO.[2][3]

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye
irritation), H410 (Very toxic to aquatic life with

long lasting effects)[1]

Precautionary Statements

P273 (Avoid release to the environment), P280
(Wear protective gloves/protective clothing/eye
protection/face protection), P501 (Dispose of
contents/container to an approved waste

disposal plant)[4]

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Genistein
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/159/073/g6649pis.pdf
https://www.echemi.com/sds/genistein-pid_Seven31859.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5enk4bDRubWZ0NWl0bnA0Y2pybnV6OTY3MDY4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDMzgxXzQ0Ni03Mi0wX0dlbmlzdGVpbi5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUMzODFfNDQ2LTcyLTBfR2VuaXN0ZWluLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--f612593cf928d65042a8a6e9d1afd593abc14637/MetaSci_MSIC381_446-72-0_Genistein.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol

Adherence to the following step-by-step protocol is essential for the safe disposal of 8-(1,1-
Dimethylallyl)genistein.

e Initial Assessment and Preparation:

o Consult your institution's EHS guidelines for specific requirements regarding chemical
waste disposal.

o Ensure all necessary PPE is available and in good condition.
o Designate a specific, well-ventilated area for the disposal procedure.

» Containment of Spills:

o

In the event of a spill, prevent further leakage if it is safe to do so.[1]

[¢]

Do not allow the chemical to enter drains or waterways.[1][5]

[¢]

For solid spills, carefully sweep up or vacuum the material, avoiding dust formation.[6][7]

o

Place the collected material into a suitable, labeled, and closed container for disposal.[1]

[6]
» Waste Collection and Storage:

o Collect all waste material, including contaminated labware and PPE, in a designated and
properly labeled hazardous waste container.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

o Final Disposal:
o Dispose of the chemical waste through an approved waste disposal plant.[4]

o Follow all federal, state, and local regulations for hazardous waste disposal.[4]
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o Do not dispose of the material in the regular trash or pour it down the drain.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 8-(1,1-
Dimethylallyl)genistein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of 8-(1,1-Dimethylallyl)genistein: A
Safety and Operational Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253078#8-1-1-dimethylallyl-genistein-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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